Cas no 110632-59-2 (5-methyl-1,2-thiazole-3-carboxylic acid)

• Product Name: 5-methyl-1,2-thiazole-3-carboxylic acid
• CAS No: 110632-59-2
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD19229900
• CID: 1198994
• PubChem ID: 55300483
• Update Time: 2025-04-20

5-methyl-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazolecarboxylic acid, 5-methyl-
• 5-methyl-1,2-thiazole-3-carboxylic acid
• 5-Methyl-isothiazole-3-carboxylic acid
• MFCD19229900
• 5-methylisothiazole-3-carboxylicacid
• BS-14417
• CS-0188015
• 110632-59-2
• AT21128
• SCHEMBL26103133
• SB30663
• EN300-108424
• DTXSID00717681
• AKOS006380613
• A922319
• 5-methylisothiazole-3-carboxylic acid

• MDL： MFCD19229900
• Inchi： 1S/C5H5NO2S/c1-3-2-4(5(7)8)6-9-3/h2H,1H3,(H,7,8)
• InChI Key： QRHWGPSYZLZEMB-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=O)O)=N1

Computed Properties

• Exact Mass: 143.00415
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 187.8±33.0 °C at 760 mmHg
• Flash Point: 67.4±25.4 °C
• PSA: 50.19
• LogP: 1.14970
• Vapor Pressure: 0.4±0.4 mmHg at 25°C

5-methyl-1,2-thiazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives